Cas no 5626-54-0 (5-Oxo-N-phenyl-2-pyrrolidinecarboxamide)

• Product name: 5-Oxo-N-phenyl-2-pyrrolidinecarboxamide
• CAS No: 5626-54-0
• MF: C₁₁H₁₂N₂O₂
• MW: 204.22518
• CID: 382279
• PubChem ID: 238147

5-Oxo-N-phenyl-2-pyrrolidinecarboxamide Chemical and Physical Properties

Names and Identifiers

• 2-Pyrrolidinecarboxamide,5-oxo-N-phenyl-
• (?à)-5-Oxopyrrolidine-2-carboxanilide
• 2-Pyrrolidinecarboxanilide,5-oxo- (8CI)
• Pyroglutamanilide
• DTXSID701031778
• AKOS001632547
• HMS1693K04
• SMR000121549
• SCHEMBL2222173
• 5-Oxo-pyrrolidine-2-carboxylic acid phenylamide
• SR-01000455051-1
• Oprea1_280279
• MLS000529074
• CS-0322915
• Cambridge id 5878458
• NSC-42356
• SMSF0009050
• CBMicro_000424
• SR-01000455051
• 5-oxo-N-phenylprolinamide
• CB01978
• BIM-0000619.P001
• DLHWPLFJAJCANU-UHFFFAOYSA-N
• 5-oxo-N-phenylpyrrolidine-2-carboxamide
• 5626-54-0
• CHEMBL1726841
• NSC42356
• 2-pyrrolidinecarboxamide, 5-oxo-N-phenyl-
• CCG-108298
• AKOS021982902
• HMS2327N12
• 5-Oxo-N-phenyl-2-pyrrolidinecarboxamide

• Inchi： InChI=1S/C11H12N2O2/c14-10-7-6-9(13-10)11(15)12-8-4-2-1-3-5-8/h1-5,9H,6-7H2,(H,12,15)(H,13,14)
• InChI Key： DLHWPLFJAJCANU-UHFFFAOYSA-N
• SMILES： C1CC(=O)NC1C(=O)NC2=CC=CC=C2

Computed Properties

• Exact Mass: 204.08996
• Monoisotopic Mass: 204.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 58.2Ų

Experimental Properties

• PSA: 58.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 5-Oxo-N-phenyl-2-pyrrolidinecarboxamide

5-Oxo-N-phenyl-2-pyrrolidinecarboxamide (CAS No. 5626-54-0): An Overview of Its Properties and Applications

5-Oxo-N-phenyl-2-pyrrolidinecarboxamide (CAS No. 5626-54-0) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as N-Phenylpyrrolidinone, has gained attention due to its unique structural features and potential therapeutic properties. In this article, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements related to this compound.

Chemical Structure and Properties

5-Oxo-N-phenyl-2-pyrrolidinecarboxamide is a derivative of pyrrolidinone, characterized by its five-membered ring structure with an oxo group at the 5-position and a phenyl substituent attached to the nitrogen atom. The molecular formula of this compound is C₁₁H₁₁NO₂, and its molecular weight is approximately 193.21 g/mol. The compound is typically a white crystalline solid with a melting point ranging from 178 to 180°C. It is soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO), but has limited solubility in water.

The chemical structure of 5-Oxo-N-phenyl-2-pyrrolidinecarboxamide confers it with several important properties that make it suitable for various applications. The presence of the oxo group and the phenyl substituent imparts polarity and aromaticity, respectively, which can influence its interactions with biological targets. Additionally, the amide functionality provides opportunities for hydrogen bonding, enhancing its stability and reactivity in different environments.

Synthesis Methods

The synthesis of 5-Oxo-N-phenyl-2-pyrrolidinecarboxamide can be achieved through several routes, each with its own advantages and limitations. One common method involves the reaction of phenylamine with pyrrolidinone in the presence of an appropriate catalyst. For example, a typical synthetic protocol involves the condensation of phenylamine with pyrrolidinone using an acid catalyst such as hydrochloric acid or sulfuric acid. This reaction proceeds via nucleophilic addition followed by dehydration to form the desired product.

An alternative approach involves the use of microwave-assisted synthesis, which has gained popularity due to its efficiency and environmental friendliness. In this method, phenylamine and pyrrolidinone are mixed in a microwave reactor under controlled conditions to achieve high yields in a shorter time frame. The use of microwave technology not only accelerates the reaction but also reduces side reactions and improves product purity.

Biological Activities and Therapeutic Potential

5-Oxo-N-phenyl-2-pyrrolidinecarboxamide has been studied for its potential therapeutic applications due to its unique chemical structure and biological activities. One area of significant interest is its anti-inflammatory properties. Recent research has shown that this compound can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in vitro. These findings suggest that 5-Oxo-N-phenyl-2-pyrrolidinecarboxamide may have potential as an anti-inflammatory agent for treating conditions such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, 5-Oxo-N-phenyl-2-pyrrolidinecarboxamide has also been investigated for its neuroprotective properties. Studies have demonstrated that this compound can protect neuronal cells from oxidative stress-induced damage by scavenging free radicals and modulating intracellular signaling pathways. These neuroprotective effects make it a promising candidate for the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

Clinical Trials and Future Directions

The therapeutic potential of 5-Oxo-N-phenyl-2-pyrrolidinecarboxamide has led to increased interest in clinical trials to evaluate its safety and efficacy in human subjects. Several preclinical studies have shown promising results, paving the way for further investigation in clinical settings. For instance, a phase I clinical trial conducted on healthy volunteers demonstrated that the compound was well-tolerated at various doses with no significant adverse effects observed.

Ongoing research is focused on optimizing the formulation and delivery methods of 5-Oxo-N-phenyl-2-pyrrolidinecarboxamide to enhance its bioavailability and therapeutic efficacy. Nanotechnology-based delivery systems are being explored to improve drug targeting and reduce systemic side effects. Additionally, efforts are being made to identify novel analogs with enhanced potency and selectivity for specific biological targets.

Conclusion

5-Oxo-N-phenyl-2-pyrrolidinecarboxamide (CAS No. 5626-54-0) is a multifaceted compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure endows it with valuable properties such as anti-inflammatory and neuroprotective activities, making it a promising candidate for the development of new therapeutic agents. As research continues to advance, it is likely that new insights into the mechanisms of action and potential applications of this compound will emerge, further expanding its utility in various fields.